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Compound of Interest

Compound Name:
N,N-dimethyl-1H-pyrazole-4-

sulfonamide

CAS No.: 1179901-00-8

Cat. No.: B1455386

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist
This document provides a comprehensive guide to the synthesis, purification, and

characterization of N,N-dimethyl-1H-pyrazole-4-sulfonamide, a key building block in

medicinal chemistry. The pyrazole scaffold is a privileged structure, frequently found in

biologically active compounds, while the sulfonamide group is a well-established

pharmacophore known for a wide range of biological activities.[1] The combination of these two

moieties makes this compound and its derivatives subjects of significant interest for exploring

novel pharmacological activities, including potential anticancer, anti-inflammatory, antibacterial,

and antiviral applications.[2][3][4]

This guide is structured to provide not only a step-by-step protocol but also the scientific

rationale behind the experimental choices, ensuring both reproducibility and a deeper

understanding of the underlying chemistry.
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Synthetic Strategy: A Two-Step Approach
The synthesis of N,N-dimethyl-1H-pyrazole-4-sulfonamide is efficiently achieved through a

robust two-step process. This strategy involves the initial formation of a key intermediate, 1H-

pyrazole-4-sulfonyl chloride, via electrophilic substitution, followed by a nucleophilic substitution

reaction with dimethylamine to yield the final product.
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1H-pyrazole

1H-pyrazole-4-sulfonyl chloride

Step 1: Sulfonylation

Chlorosulfonic Acid
(ClSO3H)

N,N-dimethyl-1H-pyrazole-
4-sulfonamide

Step 2: Amination

Dimethylamine
((CH3)2NH)

N,N-dimethyl-1H-pyrazole-
4-sulfonamide

Chemical Derivatization

Biological Screening

Structure-Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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